Cas no 2098003-26-8 (2-(2,2-Difluorocyclopropyl)pyrrolidine hydrochloride)

• Product Name: 2-(2,2-Difluorocyclopropyl)pyrrolidine hydrochloride
• CAS No: 2098003-26-8
• MF: C₇H₁₂ClF₂N
• MW: 183.62668800354
• MDL: MFCD30494695
• CID: 5460611
• PubChem ID: 126845672
• Update Time: 2025-06-07

2-(2,2-Difluorocyclopropyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-difluorocyclopropyl)pyrrolidine hydrochloride
• Pyrrolidine, 2-(2,2-difluorocyclopropyl)-, hydrochloride (1:1)
• 2-(2,2-Difluorocyclopropyl)pyrrolidine hydrochloride

• MDL： MFCD30494695
• Inchi： 1S/C7H11F2N.ClH/c8-7(9)4-5(7)6-2-1-3-10-6;/h5-6,10H,1-4H2;1H
• InChI Key： MMFIVIDZNIMSEO-UHFFFAOYSA-N
• SMILES： Cl.FC1(CC1C1CCCN1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 147
• Topological Polar Surface Area: 12

Additional information on 2-(2,2-Difluorocyclopropyl)pyrrolidine hydrochloride

Introduction to 2-(2,2-Difluorocyclopropyl)pyrrolidine hydrochloride (CAS No. 2098003-26-8) in Modern Chemical and Pharmaceutical Research

2-(2,2-Difluorocyclopropyl)pyrrolidine hydrochloride, identified by the CAS number 2098003-26-8, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the pyrrolidine class, characterized by a six-membered heterocyclic structure containing one nitrogen atom. The presence of a 2,2-difluorocyclopropyl substituent introduces unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The hydrochloride salt form of this compound enhances its solubility in aqueous systems, facilitating its application in various biochemical assays and drug formulation processes. The structural features of 2-(2,2-Difluorocyclopropyl)pyrrolidine hydrochloride have positioned it as a key intermediate in synthetic chemistry, particularly in the design of pharmacophores targeting neurological and inflammatory disorders.

In recent years, advancements in medicinal chemistry have highlighted the potential of fluorinated cyclopropyl motifs in enhancing metabolic stability and binding affinity. The difluorocyclopropyl group imparts a high degree of rigidity to the molecular framework, which can be strategically exploited to optimize interactions with biological targets. This has led to its incorporation into several research programs aimed at developing small-molecule inhibitors for enzymes involved in disease pathways.

One of the most compelling aspects of 2-(2,2-Difluorocyclopropyl)pyrrolidine hydrochloride is its versatility in derivative synthesis. Researchers have leveraged this compound to create libraries of analogs with tailored pharmacological profiles. For instance, modifications at the pyrrolidine nitrogen or the cyclopropyl ring have yielded compounds with improved selectivity against overexpressed kinases implicated in cancer progression. These derivatives are being evaluated in preclinical studies to assess their therapeutic potential.

The interest in fluorinated heterocycles like 2-(2,2-Difluorocyclopropyl)pyrrolidine hydrochloride has been further fueled by computational studies demonstrating their favorable pharmacokinetic properties. The electron-withdrawing nature of the fluorine atoms enhances lipophilicity while minimizing polarity, contributing to enhanced oral bioavailability. Such characteristics are critical for translating preclinical findings into viable clinical candidates.

Recent publications have explored the application of this compound in addressing neurological disorders characterized by aberrant protein aggregation. The rigid cyclopropyl scaffold serves as an effective template for mimicking natural amino acid residues, thereby facilitating tight binding to disease-relevant proteins. Preliminary data suggest that certain derivatives exhibit potent inhibitory activity against proteases involved in neurodegenerative pathways.

The synthetic route to CAS No. 2098003-26-8 involves multi-step organic transformations, including cyclopropanation and nucleophilic substitution reactions under controlled conditions. The introduction of fluorine atoms requires precise handling to ensure high yield and purity, reflecting the compound's significance as a building block in high-value chemical synthesis.

In conclusion, 2-(2,2-Difluorocyclopropyl)pyrrolidine hydrochloride represents a promising entity in the realm of drug discovery. Its unique structural attributes and functional flexibility make it an attractive candidate for further exploration across multiple therapeutic areas. As research continues to uncover new applications for fluorinated pyrrolidines, compounds like this one will undoubtedly play a pivotal role in shaping the future of medicinal chemistry.